Cas no 64590-81-4 (2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)-)
64590-81-4 structure
Product Name:2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)-
CAS No:64590-81-4
MF:C12H13NO3
MW:219.236523389816
CID:422667
Update Time:2024-01-29
2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)-
- methyl (E)-2-(acetylamino)-3-phenylpropenoate
- methyl (E)-α-(acetamido)cinnamate
- methyl (Z)-2-(acetylamino)cinnamate
- methyl (Z)-2-(N-acetamido)cinnamate
- methyl (Z)-N-acetylaminocinnamate
- Methyl 2-acetamido-3-phenylacrylate
- 2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (2E)-
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- Inchi: 1S/C12H13NO3/c1-9(14)13-11(12(15)16-2)8-10-6-4-3-5-7-10/h3-8H,1-2H3,(H,13,14)/b11-8+
- InChI Key: USKHBABPFFAKJD-DHZHZOJOSA-N
- SMILES: C(OC)(=O)/C(/NC(C)=O)=C\C1=CC=CC=C1
Computed Properties
- Exact Mass: 219.09000
Experimental Properties
- Density: 1.159±0.06 g/cm3(Predicted)
- Boiling Point: 427.8±45.0 °C(Predicted)
- PSA: 55.40000
- LogP: 1.72750
- pka: 12.56±0.46(Predicted)
2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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